[2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate

• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol
• IUPAC Name: [2-[benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate
• InChI: InChI=1S/C17H17ClN2O3/c1-20(10-12-5-3-2-4-6-12)16(21)11-23-17(22)13-7-8-14(18)15(19)9-13/h2-9H,10-11,19H2,1H3
• InChI Key: AGDIHAUCBSEHNA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)COC(=O)C2=CC(=C(C=C2)Cl)N

Description

[2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate is a benzoate ester derivative featuring a 3-amino-4-chlorobenzoate core linked to a substituted oxoethyl moiety. These analogs are frequently utilized in organic synthesis, photolysis studies, and as intermediates for heterocyclic compounds like oxazoles and imidazoles .

Biological Activity

The compound [2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate is a synthetic organic molecule that has garnered attention in pharmaceutical research due to its potential biological activities. This article explores its biological activity, synthesis, and related research findings.

Chemical Structure and Properties

The molecular formula of [2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate is C16H18ClN2O3, with a molecular weight of approximately 332.78 g/mol. The compound features a complex structure comprising a benzyl group, a methylamino group, and a chlorobenzoate moiety, which contribute to its reactivity and biological properties.

Biological Activity

Research indicates that this compound exhibits various pharmacological effects:

• Antioxidant Activity : Studies have shown that derivatives of this compound can protect pancreatic β-cells from endoplasmic reticulum (ER) stress, suggesting potential applications in diabetes treatment .
• Antimicrobial Properties : Preliminary investigations suggest that the compound may possess antimicrobial activity, although specific studies are needed to confirm this potential.
• Cytoprotective Effects : The compound has demonstrated the ability to enhance cell survival under stress conditions, indicating its role as a cytoprotective agent .

Synthesis

The synthesis of [2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate typically involves multi-step synthetic routes. Common methods include:

• Formation of the Benzylamine Intermediate : This step involves the reaction of benzyl chloride with methylamine.
• Coupling Reaction : The benzylamine is then reacted with an appropriate chlorobenzoate derivative to form the final product.

Case Studies

Several studies highlight the biological activities of compounds related to [2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate :

• β-cell Protection Study :
  • A study identified that certain analogs could protect pancreatic β-cells from ER stress-induced apoptosis. The most effective compound exhibited an EC50 value of 0.1 ± 0.01 μM, showcasing significant protective effects against cellular stress .
• Antimicrobial Activity Investigation :
  • In vitro tests indicated potential antimicrobial properties against various bacterial strains, warranting further exploration into its efficacy as an antimicrobial agent.

Comparative Analysis

The following table summarizes the biological activities of different compounds related to the class of [2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate :

Compound Name	Biological Activity	EC50 Value (μM)	Reference
[2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate	β-cell protective	0.1 ± 0.01
Analog Compound A	Antimicrobial	Not specified
Analog Compound B	Cytoprotective	Not specified

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare [2-[Benzyl(methyl)amino]-2-oxoethyl] 3-amino-4-chlorobenzoate with structurally or functionally related compounds identified in the evidence:

Compound Name	Key Structural Features	Synthesis Method	Applications/Properties	Reference
2-(4-Bromophenyl)-2-oxoethyl 4-chlorobenzoate	Phenacyl group (4-bromophenyl-oxoethyl) + 4-chlorobenzoate	Crystallization from reaction mixture; photolysis under neutral conditions	Photolabile precursor for oxazoles; crystal structure resolved for synthetic optimization
[2-(5-bromothiophen-2-yl)-2-oxoethyl] 2-amino-4-chlorobenzoate	Thiophene-brominated oxoethyl + 2-amino-4-chlorobenzoate	Not explicitly detailed; likely via condensation of acid chlorides and alcohols	Potential intermediate for thiophene-containing heterocycles or pharmaceuticals
[2-(Diethylamino)ethyl] 4-[(4-chlorobenzoyl)amino]benzoate	Diethylaminoethyl ester + 4-chlorobenzoylamino group	Esterification of benzoic acid derivatives with amino-alcohols	Studied for surfactant-like properties or as a drug delivery vehicle
Methyl 3-amino-4-[(1-benzyl-2-methoxy-2-oxoethyl)amino]-4-oxobutanoate hydrochloride	Benzyl-methoxy-oxoethylamino side chain + amino-oxobutanoate core	Multi-step synthesis involving amidation and esterification	Pharmaceutical intermediate (e.g., peptide mimetics or enzyme inhibitors)

Key Comparisons

Structural Modifications and Reactivity The benzyl(methyl)amino group in the target compound introduces a bulky, lipophilic substituent compared to the 4-bromophenyl group in or the thiophene moiety in . This may enhance membrane permeability in biological systems but reduce photolytic stability relative to phenacyl derivatives. The 3-amino-4-chlorobenzoate core is shared with and , but positional differences (e.g., 2-amino vs. 3-amino) alter electronic properties. For instance, the 3-amino group may facilitate hydrogen bonding in drug-receptor interactions.

Synthetic Utility Phenacyl benzoates (e.g., ) are known for photolytic cleavage to generate free acids or radicals, useful in polymer chemistry and prodrug design. The target compound’s benzyl(methyl)amino group likely requires alternative activation methods (e.g., enzymatic cleavage). Compounds like highlight the use of amino-alcohol esters in multi-step syntheses, suggesting the target compound could serve as a precursor for imidazoles or oxazoles via cyclization reactions .

Biological and Industrial Relevance The diethylaminoethyl group in is associated with enhanced solubility in polar solvents, whereas the benzyl(methyl)amino group may prioritize lipid solubility. This difference impacts formulation strategies for pharmaceuticals. Thiophene-containing analogs (e.g., ) are often explored in antiviral or anticancer research, whereas aminochlorobenzoates are linked to antimicrobial activity. The target compound’s dual functionality (amino + chloro) could broaden its applicability.

Crystallographic and Stability Data

• The crystal structure of provides insights into packing efficiency and stability under thermal stress. The absence of similar data for the target compound limits direct comparisons but suggests a need for further crystallographic studies.